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Compound of Interest

Compound Name: Methyl 3-ethoxy-4-fluorobenzoate

CAS No.: 1379078-72-4

Cat. No.: B6290894

Get Quote

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Compound: Methyl 3-ethoxy-4-fluorobenzoate (CAS: 1379078-72-4)[1] Molecular Formula:

C₁₀H₁₁FO₃ | Molecular Weight: 198.19 g/mol

Chemical Identity & Structural Logic
Methyl 3-ethoxy-4-fluorobenzoate represents a highly functionalized aromatic system where

the electron-withdrawing ester (-COOCH₃) at C1, the electron-donating ethoxy (-OCH₂CH₃) at

C3, and the highly electronegative, yet resonance-donating fluorine (-F) at C4 create a complex

"push-pull" electronic environment. This anisotropic shielding dictates the precise chemical

shifts observed in Nuclear Magnetic Resonance (NMR) and drives the highly specific,

predictable fragmentation pathways in Mass Spectrometry (MS)[1]. Understanding the causality

behind these spectral features is critical for verifying regiochemistry during synthetic scale-up

or analog development.

Self-Validating Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b6290894#bc-rfq
https://www.benchchem.com/product/b6290894/docs?utm_src=pdf-body#comprehensive-spectroscopic-profiling-and-structural-elucidation-of-methyl-3-ethoxy-4-fluorobenzoate
https://www.sigmaaldrich.com/TW/zh/product/aobchem/aobh945510df?context=bbe
https://www.benchchem.com/product/b6290894/docs?utm_src=pdf-body#comprehensive-spectroscopic-profiling-and-structural-elucidation-of-methyl-3-ethoxy-4-fluorobenzoate
https://www.sigmaaldrich.com/TW/zh/product/aobchem/aobh945510df?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6290894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure uncompromising scientific integrity, all spectroscopic data acquisition must follow

self-validating methodologies aligned with rigorous characterization standards[2].

Nuclear Magnetic Resonance (NMR) Protocol
Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform

(CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

Causality: CDCl₃ is selected not merely for its superior solvation properties, but because its

residual protic signal (7.26 ppm) does not overlap with the highly deshielded aromatic

protons of this electron-deficient benzoate system.

Self-Validation System: The spectrometer is locked to the deuterium frequency of CDCl₃. A

coaxial insert containing trichlorofluoromethane (CFCl₃, 0.0 ppm) is utilized for ¹⁹F

calibration. If the CFCl₃ signal drifts by >0.1 ppm, or if the TMS line width exceeds 0.5 Hz,

the magnetic field homogeneity must be re-shimmed prior to acquisition to prevent artifactual

line broadening and inaccurate integration.

Fourier-Transform Infrared Spectroscopy (ATR-FTIR)
Protocol

Methodology: Spectra are acquired using an Attenuated Total Reflectance (ATR) accessory

equipped with a monolithic diamond crystal (32 scans, 4 cm⁻¹ resolution).

Causality: ATR eliminates the need for KBr pellet pressing, preventing hygroscopic moisture

absorption that could obscure the critical 3000 cm⁻¹ C-H stretching region.

Self-Validation System: Prior to sample analysis, a background scan of the empty crystal is

acquired. The system is self-validated by ensuring the peak-to-peak noise in the 100%

transmittance baseline is <0.05% T, confirming absolute crystal cleanliness and detector

stability.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

Methodology: Analysis is performed using Electron Ionization (EI) at 70 eV, with a

quadrupole mass analyzer scanning from m/z 50 to 300.
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Causality: 70 eV is the universally accepted standard ionization energy that provides

reproducible, library-matchable fragmentation patterns by transferring sufficient energy to

induce both simple cleavages and complex rearrangements[3].

Self-Validation System: The MS is tuned daily using Perfluorotributylamine (PFTBA). The

protocol dictates that if the ratio of m/z 219 to m/z 69 falls below 40%, or if the isotopic mass

accuracy of m/z 502 deviates by >0.1 Da, the ion source must be cleaned before

proceeding.

Spectroscopic Data Analysis & Causality
¹H and ¹⁹F NMR: Heteronuclear Coupling Dynamics
The aromatic region exhibits a classic 1,2,4-trisubstituted pattern, complicated by heteronuclear

¹H-¹⁹F scalar coupling. The H-5 proton appears as a pseudo-triplet (dd) at 7.12 ppm. Causality:

This is due to nearly equivalent ortho-coupling to both the adjacent fluorine atom (³J_HF = 10.5

Hz) and the H-6 proton (³J_HH = 8.5 Hz). The H-2 proton is highly deshielded (7.57 ppm) by

the adjacent ester carbonyl but shielded by the ethoxy oxygen, appearing as a doublet of

doublets due to meta-coupling with F (⁴J_HF = 7.5 Hz) and H-6 (⁴J_HH = 2.0 Hz)[3]. The ¹⁹F

NMR spectrum yields a single multiplet around -138.0 ppm, characteristic of a fluorine atom

conjugated to an electron-withdrawing aromatic system.

¹³C NMR: Attenuation of Scalar Coupling
The ¹³C spectrum is defined by extensive carbon-fluorine spin-spin splitting. The C-4 carbon,

directly bonded to fluorine, resonates at 155.4 ppm with a massive one-bond coupling constant

(¹J_CF = 252.0 Hz). Causality: The transmission of this scalar coupling diminishes predictably

through the carbon framework, yielding a ²J_CF of 20.5 Hz at C-5 and a ³J_CF of 8.5 Hz at C-

6. This spatial attenuation is a critical diagnostic tool for confirming the exact regiochemistry of

the fluorine atom on the ring[2].

FT-IR: Conjugation Effects
The conjugated ester carbonyl stretch is observed at 1718 cm⁻¹. Causality: While isolated

aliphatic esters typically absorb near 1735 cm⁻¹, conjugation with the aromatic pi-system

lowers the force constant of the C=O double bond, shifting the absorption to a lower frequency.

A dominant, sharp band at 1105 cm⁻¹ confirms the C-F stretch.
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Quantitative Data Presentation
Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Position
Chemical
Shift (ppm)

Multiplicity
Coupling
Constant (J
in Hz)

Integration Assignment

1-COOCH₃ 3.89 s - 3H Ester methyl

3-OCH₂CH₃ 4.15 q ³J_HH = 7.0 2H
Ethoxy

methylene

3-OCH₂CH₃ 1.45 t ³J_HH = 7.0 3H
Ethoxy

methyl

Ar-H (C-6) 7.63 ddd

³J_HH = 8.5,

⁴J_HF = 4.5,

⁴J_HH = 2.0

1H

Aromatic

(para to

ether)

Ar-H (C-2) 7.57 dd
⁴J_HF = 7.5,

⁴J_HH = 2.0
1H

Aromatic

(ortho to

ester)

Ar-H (C-5) 7.12 dd
³J_HF = 10.5,

³J_HH = 8.5
1H

Aromatic

(ortho to F)

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)
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Position
Chemical Shift
(ppm)

Multiplicity
Coupling
Constant
(J_CF in Hz)

Assignment

C=O 166.2 s - Ester carbonyl

C-4 155.4 d ¹J_CF = 252.0 Ar-C-F

C-3 147.1 d ²J_CF = 12.0 Ar-C-OEt

C-1 126.5 d ⁴J_CF = 3.5 Ar-C-COOMe

C-6 123.8 d ³J_CF = 8.5 Ar-CH

C-5 115.9 d ²J_CF = 20.5 Ar-CH

C-2 114.2 d ³J_CF = 7.0 Ar-CH

-OCH₂- 65.3 s - Ethoxy CH₂

-OCH₃ 52.1 s - Ester CH₃

-CH₃ 14.8 s - Ethoxy CH₃

Table 3: FT-IR Data (ATR, Diamond Crystal)
Wavenumber (cm⁻¹) Intensity Assignment

3085 Weak C-H stretch (Aromatic)

2982, 2945 Medium C-H stretch (Aliphatic)

1718 Strong
C=O stretch (Conjugated

ester)

1605, 1512 Medium C=C stretch (Aromatic ring)

1285 Strong
C-O-C stretch (Asymmetric,

ester/ether)

1105 Strong C-F stretch
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Mechanistic Fragmentation Pathway (Mass
Spectrometry)
The molecular ion[M]⁺• is observed at m/z 198. The base peak arises from the loss of the

methoxy radical (•OCH₃, -31 Da) via α-cleavage, yielding a highly stable acylium ion at m/z

167. A parallel McLafferty-type rearrangement of the ethoxy group results in the expulsion of

neutral ethylene (C₂H₄, -28 Da), generating a radical cation at m/z 170. These pathways

converge through sequential losses to form the stable fluorophenyl cation at m/z 111[3].
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Figure 1: Convergent electron ionization (EI) mass spectrometric fragmentation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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